Cas no 1448035-12-8 (N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide)

• Product Name: N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide
• CAS No: 1448035-12-8
• MF: C₁₄H₁₉N₅O₂
• MW: 289.332962274551
• CID: 5802578
• PubChem ID: 71789274
• Update Time: 2025-07-09

N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide
• AKOS024539080
• F6211-0005
• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• 1448035-12-8

• Inchi： 1S/C14H19N5O2/c1-10-8-11(2)18(16-10)6-4-15-14(20)12-9-13-19(17-12)5-3-7-21-13/h8-9H,3-7H2,1-2H3,(H,15,20)
• InChI Key： SRIOFJMAQNAAON-UHFFFAOYSA-N
• SMILES： O1CCCN2N=C(C(NCCN3C(C)=CC(C)=N3)=O)C=C12

Computed Properties

• Exact Mass: 289.15387487g/mol
• Monoisotopic Mass: 289.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide

Comprehensive Overview of N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide (CAS 1448035-12-8)

The compound N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide, identified by its CAS number 1448035-12-8, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines a pyrazole moiety with a pyrazolo[3,2-b][1,3]oxazine scaffold, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or ligand for biological targets, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for heterocyclic compounds like CAS 1448035-12-8 has surged due to their versatility in modulating biochemical pathways. The 3,5-dimethyl-1H-pyrazole segment is particularly noteworthy, as pyrazole derivatives are frequently investigated for their anti-inflammatory and antimicrobial properties. Meanwhile, the fused pyrazolo-oxazine system contributes to the molecule’s stability and bioavailability, addressing key challenges in modern drug formulation. This dual functionality positions the compound as a candidate for addressing drug resistance and metabolic disorders, topics dominating scientific discourse.

From a synthetic chemistry perspective, the carboxamide linkage in N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide offers opportunities for further derivatization, enabling researchers to fine-tune its physicochemical properties. Such modifications are critical for optimizing ADME profiles (Absorption, Distribution, Metabolism, Excretion), a recurring theme in pharmaceutical R&D. Computational studies leveraging AI-driven molecular modeling have also highlighted its potential interactions with enzyme active sites, reflecting the growing intersection of chemistry and artificial intelligence.

Environmental and regulatory considerations further underscore the relevance of this compound. Unlike traditional agrochemicals, its targeted design may reduce ecological impact, resonating with the global push for sustainable chemistry. Analytical methods such as HPLC and LC-MS are routinely employed to characterize its purity and stability, ensuring compliance with stringent industry standards. These aspects are frequently searched by professionals seeking green synthesis protocols or analytical validation techniques.

In conclusion, CAS 1448035-12-8 exemplifies the innovation driving contemporary chemical research. Its multifaceted applications—spanning drug development, material science, and catalysis—make it a compelling subject for academic and industrial investigations. As the scientific community prioritizes structure-activity relationships and molecular diversity, this compound is poised to remain at the forefront of cutting-edge discoveries.